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Compound of Interest

p-Toluenesulfonic acid, p-
Compound Name:

nitrophenyl ester
CAS No.: 1153-45-3
Cat. No.: B186854
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Chemical Profile, Safety Stewardship, and Application in
Protease Active Site Titration[1]

Document Control:

Target Compound: p-Nitrophenyl p-toluenesulfonate[1]

CAS Registry Number: 1153-45-3[1][2]

Primary Application: Protease Active Site Titration / Organic Tosylation[1]

Version: 2.0 (Technical Whitepaper)[1]

Introduction: The Dual Utility of PNPT

p-Nitrophenyl tosylate (PNPT) is a specialized sulfonate ester widely utilized in biochemical
research and organic synthesis.[1] Unlike its carboxylate analogue, p-nitrophenyl acetate
(PNPA), which serves as a rapid-turnover substrate for serine proteases (e.g., Chymotrypsin),
PNPT functions primarily as a suicide substrate or active-site titrant.[1]
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For the application scientist, the distinction is critical: PNPA measures enzymatic activity

(turnover rate), whereas PNPT measures enzyme molarity (number of active sites). Upon

reaction with a serine protease, PNPT transfers the tosyl group to the catalytic serine, forming

a stable sulfonyl-enzyme intermediate and releasing p-nitrophenol.[1] This "burst" release

allows for the stoichiometric quantification of active sites, as the hydrolytic regeneration of the

enzyme is negligible.

Chemical Identity & Physicochemical Profile[3][4][5]

[6][7][8][9]

Property

Data Specification

Chemical Name

p-Nitrophenyl p-toluenesulfonate

4-Nitrophenyl tosylate; Tosylic acid 4-nitrophenyl

Synonyms
ester
CAS Number 1153-45-3
Molecular Formula C13H11NOsS
Molecular Weight 293.29 g/mol
Appearance White to off-white crystalline solid
Melting Point 78 -82°C
Soluble in DMSO, DMF, Acetonitrile,
Solubility Dichloromethane.[1][3] Insoluble in water
(requires co-solvent).[1]
UV/Vis Absorbance (p-Nitrophenol product) = 400-410 nm (pH

dependent)

Hazard Identification & Toxicology (GHS Standards)

Expert Insight: As a sulfonate ester, PNPT possesses alkylating/sulfonylating potential.[1] While
often treated similarly to general irritants, the tosyl group's ability to modify nucleophiles implies

a genotoxic risk profile that warrants stricter handling than standard esters.[1]
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GHS Classification[1][10]

» Signal Word:WARNING

e Hazard Statements:

o

H315: Causes skin irritation.[1]

[¢]

H319: Causes serious eye irritation.[1]

[e]

H335: May cause respiratory irritation.[1]

[e]

H317: May cause an allergic skin reaction (Sensitizer).[1]

Critical Toxicology Overview

o Alkylating Potential: Sulfonate esters can alkylate DNA/RNA.[1] Although PNPT is bulky, it
should be handled as a potential mutagen.[1]

e Hydrolysis Product: Releases p-Nitrophenol (CAS 100-02-7) upon contact with moisture or
biological tissue.[1] p-Nitrophenol is a known toxicant (methemoglobinemia inducer) and skin
irritant.[1]

Operational Handling & Storage Protocols
Storage Strategy

e Condition: Store at -20°C.

e Environment: Desiccated.[1] PNPT is hydrolytically unstable.[1] Moisture ingress leads to
spontaneous hydrolysis, releasing p-nitrophenol and creating a high yellow background in
assays.[1]

o Container: Amber glass or foil-wrapped vials to prevent photodegradation.

Personal Protective Equipment (PPE) Matrix
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Zone Requirement Rationale

Lipophilic nature allows rapid
b | Double Nitrile Gloves (0.11 permeation of the tosyl moiety.
erma
mm min) [1] Double gloving provides a

breakthrough time buffer.[1]

Respirat Fume Hood (Face Velocity > Prevents inhalation of dust
espirator
P Y 0.5 m/s) during weighing.[1]

Standard safety glasses are
Ocular Chemical Safety Goggles insufficient for potential powder
aerosols.[1]

Application: Active Site Titration of Serine
Proteases

Expert Insight: This protocol utilizes the "Burst Kinetics" principle. When PNPT reacts with
Chymotrypsin, the acylation (sulfonylation) step is fast, but the deacylation step is virtually non-
existent.

Mechanism of Action

The reaction proceeds via nucleophilic attack by the catalytic Serine-195 on the Sulfur atom of
PNPT.[1]

Free Enzyme
(Ser-OH)

k3=0
_____________________________ (NoTurnover) _ Tosyl-Enzyme
(Stable/Inhibited)
Sulfonylation
(Yellow Burst)

Tetrahedral
Intermediate

Click to download full resolution via product page
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Figure 1: Mechanism of Chymotrypsin active site titration using PNPT. Note the blocked
regeneration step (

), which distinguishes this from a turnover assay.

Experimental Protocol: Absolute Molarity Determination

Reagents:

o Assay Buffer: 0.1 M Tris-HCI, pH 7.8, 10 mM CaClz.

e PNPT Stock: 10 mM in dry Acetonitrile or DMSO.

e Enzyme Solution: Trypsin or Chymotrypsin (~10-50 uM estimated).
Workflow:

o Baseline: Add 980 puL Assay Buffer to a cuvette.

e Enzyme Addition: Add 10 puL Enzyme Solution. Mix by inversion.

e Substrate Injection: Add 10 pL PNPT Stock. Rapidly mix.

o Measurement: Monitor Absorbance at 410 nm immediately.

e Analysis: You will observe a rapid increase in absorbance (the "burst”) followed by a plateau
(or extremely slow linear rise).[1]

Calculation: The concentration of active sites

is calculated using the Beer-Lambert law on the burst amplitude (
): [1]
« : Extinction coefficient of p-nitrophenolate (approx.[1]

at pH 8.0).[1]

 : Path length (1 cm).
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Emergency Response & Waste Disposal
Accidental Release Measures

o Spill (Solid): Do not dry sweep.[1] Dampen with ethanol to suppress dust, then collect into a
biohazard/chemical waste bag.[1]

o Spill (Solution): Absorb with vermiculite.[1] Treat the surface with mild NaOH (0.1 M) to
hydrolyze residual tosylate (color will turn yellow, indicating hydrolysis to less hazardous p-
nitrophenol), then clean with water.[1]

Waste Disposal[1]

o Stream: Segregate as Halogenated/Sulfur Organic Waste.[1]

o Neutralization: High pH (NaOH) treatment prior to disposal is recommended to degrade the
active ester, though the resulting p-nitrophenol is still a regulated pollutant.[1]

o Prohibition: Do NOT pour down the drain. p-Nitrophenol is toxic to aquatic life (GHS H401).
[1]

References

o Chemical Identity & Properties

o Source: Sigma-Aldrich / Merck.[1][4] "p-Nitrophenyl p-toluenesulfonate Product
Specification.”

o Link: (Note: Verify CAS 1153-45-3 vs catalog listings).[1]
o Mechanistic Application (Active Site Titration)

o Source: Kezdy, F. J., & Kaiser, E. T. (1970).[1] "Principles of Active Site Titration of
Proteolytic Enzymes." Methods in Enzymology.

o Context: Establishes the use of p-nitrophenyl esters for stoichiometric titr

o Toxicology & Safety Data
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o Source: PubChem Database.[1] "Compound Summary: 4-Nitrophenyl 4-
methylbenzenesulfonate."

o Link:[1]
* Enzymatic Assay Methodology

o Source: Bender, M. L., et al. (1966).[1] "The Determination of the Concentration of
Hydrolytic Enzyme Solutions: a-Chymotrypsin, Trypsin, Papain, Elastase, Subtilisin, and
Acetylcholinesterase.” Journal of the American Chemical Society.

o Link:[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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